N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-5-6-13(2)17(9-12)23-11-18(20)19-15-10-14(21-3)7-8-16(15)22-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: BZVZWAIYNSMLMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• CAS RN: 315712-98-2

Description

N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as DOM, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in the 1960s by Alexander Shulgin, a renowned chemist and pharmacologist. DOM is a potent psychoactive substance that has been widely studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide is not fully understood. However, it is believed to act primarily as a serotonin receptor agonist, specifically at the 5-HT2A receptor subtype. This activation of the 5-HT2A receptor is thought to be responsible for the hallucinogenic effects of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to have a number of biochemical and physiological effects on the central nervous system. It has been shown to increase the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that play a role in mood regulation and perception. Additionally, N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to increase blood pressure and heart rate, as well as cause pupil dilation and changes in body temperature.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has several advantages for use in lab experiments. It is a potent and selective agonist of the 5-HT2A receptor, making it a useful tool for studying the role of this receptor in the central nervous system. Additionally, N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has a long half-life, which allows for extended periods of observation and data collection. However, there are also limitations to the use of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide in lab experiments. It is a potent psychoactive substance and must be handled with care. Additionally, its effects on the central nervous system can be unpredictable and difficult to control.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide. One area of interest is the potential therapeutic applications of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide and its effects on the central nervous system. Finally, there is a need for the development of new and improved methods for the synthesis of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide and other psychoactive substances for use in scientific research.
Conclusion:
In conclusion, N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, or N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, is a potent psychoactive substance that has been widely studied for its effects on the central nervous system. Its synthesis method is well-established and it has been used extensively in scientific research to study its effects on the central nervous system. N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide acts primarily as a serotonin receptor agonist, specifically at the 5-HT2A receptor subtype, and has a number of biochemical and physiological effects on the central nervous system. While there are advantages to using N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide in lab experiments, there are also limitations that must be considered. Finally, there are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, including its potential therapeutic applications and the development of new and improved methods for its synthesis.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide involves the reaction of 2,5-dimethoxybenzaldehyde with 2,5-dimethylphenol in the presence of acetic anhydride and sodium acetate. The resulting product is then treated with acetic acid to obtain N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide. This method of synthesis has been well-established and is widely used in research laboratories.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been used extensively in scientific research to study its effects on the central nervous system. It has been shown to have potent hallucinogenic properties and has been used in studies investigating the neural mechanisms of perception, cognition, and consciousness. N-(2,5-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has also been studied for its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.